Cas no 70931-61-2 (Benzeneacetic acid, 4-fluoro-2-iodo-)

• Product Name: Benzeneacetic acid, 4-fluoro-2-iodo-
• CAS No: 70931-61-2
• MF: C₈H₆FIO₂
• MW: 280.034918308258
• CID: 4154695
• PubChem ID: 12520165
• Update Time: 2025-05-20

Benzeneacetic acid, 4-fluoro-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-fluoro-2-iodo-
• EN300-23316108
• 4-FLUORO-2-IODOPHENYLACETIC ACID
• DB-184832
• AT25194
• SCHEMBL3620686
• KUORKOPHMADFKV-UHFFFAOYSA-N
• 2-(4-Fluoro-2-iodophenyl)acetic acid
• AKOS005215805
• 70931-61-2
• 4-FLUORO-2-IODOPHENYLACETICACID

• Inchi： 1S/C8H6FIO2/c9-6-2-1-5(3-8(11)12)7(10)4-6/h1-2,4H,3H2,(H,11,12)
• InChI Key： KUORKOPHMADFKV-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(F)C=C1I

Computed Properties

• Exact Mass: 279.93966Da
• Monoisotopic Mass: 279.93966Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on Benzeneacetic acid, 4-fluoro-2-iodo-

Chemical Compound CAS No. 70931-61-2: Benzeneacetic Acid, 4-Fluoro-2-Iodo-

Benzeneacetic acid, 4-fluoro-2-iodo-, with the CAS number 70931-61-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with fluoro and iodo groups at the 4 and 2 positions, respectively, along with an acetic acid moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a valuable tool in various research and industrial applications.

Recent advancements in synthetic organic chemistry have enabled researchers to explore novel methods for the synthesis of Benzeneacetic acid, 4-fluoro-2-iodo-. One of the most promising approaches involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution patterns on the aromatic ring. These methods not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical processes by minimizing waste and reducing energy consumption.

The chemical structure of Benzeneacetic acid, 4-fluoro-2-iodo- plays a pivotal role in its reactivity and biological activity. The presence of electron-withdrawing groups such as fluoro and iodo substituents significantly influences the electronic environment of the benzene ring, making it more susceptible to various electrophilic substitutions. This property has been exploited in the development of novel drug candidates targeting specific biological pathways. For instance, recent studies have demonstrated that this compound exhibits potent antioxidant activity, which could be harnessed in the formulation of therapeutic agents for oxidative stress-related diseases.

In addition to its pharmacological applications, Benzeneacetic acid, 4-fluoro-2-iodo- has found utility in the field of nanotechnology. Researchers have utilized this compound as a precursor for synthesizing functionalized nanoparticles with tailored properties. These nanoparticles have shown potential in applications ranging from drug delivery systems to sensors for environmental monitoring. The ability to modify the surface chemistry of these nanoparticles using Benzeneacetic acid derivatives opens up new avenues for interdisciplinary research.

The physical properties of Benzeneacetic acid, 4-fluoro-2-iodo-, including its melting point, solubility, and stability under various conditions, have been extensively studied to optimize its use in different contexts. For example, its high stability under thermal and oxidative conditions makes it suitable for use in high-throughput screening assays aimed at identifying lead compounds for drug development.

Moreover, computational chemistry techniques have been employed to predict the behavior of Benzeneacetic acid, 4-fluoro-2-iodo-, at the molecular level. These studies provide insights into its interaction with biological macromolecules such as proteins and nucleic acids, which are crucial for understanding its pharmacokinetics and toxicity profiles.

In conclusion, Benzeneacetic acid, 4-fluoro-2-i odo-, CAS No. 70931-61-2 stands as a testament to the ingenuity and progress in modern chemical research. Its versatile structure and unique properties continue to inspire innovative applications across diverse scientific disciplines. As research into this compound advances further, it is anticipated that new breakthroughs will emerge that could significantly impact both scientific discovery and industrial innovation.